Cas no 1060817-13-1 (1-1-(3,5-Dimethylphenyl)cyclopentylmethanamine)

• Product Name: 1-1-(3,5-Dimethylphenyl)cyclopentylmethanamine
• CAS No: 1060817-13-1
• MF: C₁₄H₂₁N
• MW: 203.32324385643
• MDL: MFCD11053925
• CID: 1087382
• PubChem ID: 28064810
• Update Time: 2025-09-23

1-1-(3,5-Dimethylphenyl)cyclopentylmethanamine Chemical and Physical Properties

Names and Identifiers

• (1-(3,5-Dimethylphenyl)cyclopentyl)methanamine
• [1-(3,5-dimethylphenyl)cyclopentyl]methanamine
• 1-[1-(3,5-dimethylphenyl)cyclopentyl]methanamine(SALTDATA: FREE)
• 1-[1-(3,5-dimethylphenyl)cyclopentyl]methanamine
• 1060817-13-1
• CS-0280404
• SB77478
• BS-36872
• EN300-336222
• AKOS009547679
• DTXSID60650984
• MFCD11053925
• 1-1-(3,5-Dimethylphenyl)cyclopentylmethanamine

• MDL： MFCD11053925
• Inchi： 1S/C14H21N/c1-11-7-12(2)9-13(8-11)14(10-15)5-3-4-6-14/h7-9H,3-6,10,15H2,1-2H3
• InChI Key： TYQXXAYOCSKPQM-UHFFFAOYSA-N
• SMILES： NCC1(C2C=C(C)C=C(C)C=2)CCCC1

Computed Properties

• Exact Mass: 203.167399674g/mol
• Monoisotopic Mass: 203.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes